rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans (trans-4-FPCA) is a chiral compound with a fluorine atom at the 4-position of the pyrrolidine ring. It is a widely used synthetic intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other materials. Trans-4-FPCA is also used as a starting material for the synthesis of a variety of other compounds, such as carboxylic acids, esters, and amides.
Mechanism of Action
The mechanism of action of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans is not fully understood. However, it is believed to involve the formation of a chiral center in the pyrrolidine ring, which then undergoes a reaction with the hydrochloric acid to form the product. This reaction is believed to involve the formation of an intermediate, which is then converted to the product by a series of steps.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans are not fully understood. However, it has been shown to have some effects on the central nervous system, including the inhibition of the enzyme acetylcholinesterase. In addition, rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans has been shown to have some anti-inflammatory and anti-bacterial effects.
Advantages and Limitations for Lab Experiments
The use of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans in laboratory experiments has several advantages. It is a readily available and inexpensive compound, making it ideal for use in a variety of experiments. In addition, it is a chiral compound, which makes it useful for the synthesis of a variety of compounds. However, there are some limitations to the use of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans in laboratory experiments. It is a relatively unstable compound, and its shelf life is relatively short. In addition, it is not soluble in water, making it difficult to use in some experiments.
Future Directions
The use of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans in laboratory experiments has the potential to provide new insights into the synthesis of a variety of compounds. Further research could explore the use of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans in the synthesis of new compounds, such as peptides and nucleic acids. Additionally, further research could explore the use of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans in the synthesis of chiral drugs, agrochemicals, and other materials. Finally, further research could explore the use of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans in the synthesis of new catalysts and other materials with potential uses in the pharmaceutical, agrochemical, and other industries.
Synthesis Methods
Trans-4-FPCA can be synthesized through a variety of methods, including the use of organometallic reagents, organic solvents, and catalysts. One of the most commonly used methods is the reaction of rac-4-fluoropyrrolidine-3-carboxylic anhydride with hydrochloric acid. This reaction results in the formation of rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans hydrochloride. Other methods include the reaction of rac-4-fluoropyrrolidine-3-carboxylic anhydride with sodium hydroxide, the reaction of rac-4-fluoropyrrolidine-3-carboxylic anhydride with an organic base, and the reaction of rac-4-fluoropyrrolidine-3-carboxylic anhydride with an organometallic reagent.
Scientific Research Applications
Trans-4-FPCA has been used in a variety of scientific research applications. It has been used as a chiral building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other materials. It has also been used in the synthesis of a variety of other compounds, such as carboxylic acids, esters, and amides. In addition, rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans has been used in the synthesis of a variety of chiral compounds, including amino acids, carbohydrates, and peptides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-fluoropyrrolidine", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with sodium hydroxide to form the sodium salt of ethyl acetoacetate.", "Step 2: 4-fluoropyrrolidine is reacted with the sodium salt of ethyl acetoacetate to form the corresponding pyrrolidine derivative.", "Step 3: The pyrrolidine derivative is hydrolyzed with hydrochloric acid to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is converted to the hydrochloride salt by treatment with hydrochloric acid in diethyl ether.", "Step 5: The product is isolated by filtration and drying." ] } | |
CAS RN |
2749855-76-1 |
Product Name |
rac-(3R,4R)-4-fluoropyrrolidine-3-carboxylic acid hydrochloride, trans |
Molecular Formula |
C5H9ClFNO2 |
Molecular Weight |
169.6 |
Purity |
95 |
Origin of Product |
United States |
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